Cas no 2580243-04-3 (3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine hydrochloride)

• Product Name: 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine hydrochloride
• CAS No: 2580243-04-3
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• MDL: MFCD33020603
• CID: 5661993
• PubChem ID: 155858915
• Update Time: 2025-06-08

3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37374252
• 3-(2,2,2-Trifluoroethyl)bicyclo[1.1.1]pentan-1-amine;hydrochloride
• EN300-27701321
• 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
• 2580243-04-3
• Bicyclo[1.1.1]pentan-1-amine, 3-(2,2,2-trifluoroethyl)-, hydrochloride (1:1)
• 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine hydrochloride

• MDL： MFCD33020603
• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)4-5-1-6(11,2-5)3-5;/h1-4,11H2;1H
• InChI Key： BGDREVZKJRHUQF-UHFFFAOYSA-N
• SMILES： Cl.FC(CC12CC(C1)(C2)N)(F)F

Computed Properties

• Exact Mass: 201.0532115g/mol
• Monoisotopic Mass: 201.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,2,2-trifluoroethyl)bicyclo1.1.1pentan-1-amine hydrochloride

Research Briefing on 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS: 2580243-04-3)

In recent years, the compound 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride (CAS: 2580243-04-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique structural motif and trifluoroethyl substituent, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and as a building block for novel drug candidates.

The primary focus of recent studies has been on the synthesis, pharmacological evaluation, and mechanistic insights of this compound. Researchers have employed advanced synthetic methodologies, including photoredox catalysis and transition metal-mediated cross-coupling reactions, to achieve efficient and scalable production of 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride. These efforts have been critical in enabling further biological evaluation and structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo studies have demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting possible applications in the treatment of depression, anxiety, and neurodegenerative diseases. The trifluoroethyl group has been identified as a key structural feature contributing to its enhanced metabolic stability and blood-brain barrier permeability.

Recent preclinical data indicate that 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride shows favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. Toxicology studies have reported an acceptable safety profile at therapeutic doses, although further investigations are ongoing to fully characterize its long-term effects. These findings have positioned the compound as a promising candidate for further development.

In addition to its direct pharmacological applications, researchers have explored the use of this bicyclic amine as a versatile intermediate in medicinal chemistry. Its rigid scaffold and functional group compatibility have enabled the synthesis of diverse analogs with tailored biological activities. Several patent applications have emerged in the past year, highlighting the growing commercial interest in this chemical space.

Looking ahead, the research community anticipates that ongoing clinical trials and mechanistic studies will provide deeper insights into the therapeutic potential of 3-(2,2,2-trifluoroethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside. This compound represents an exciting example of how innovative chemical design can lead to novel therapeutic opportunities in the biomedical field.